Cas no 722504-46-3 ((R)-3’’-Hydroxy Pravastatin Sodium Salt)

(R)-3’’-Hydroxy Pravastatin Sodium Salt is a biologically active metabolite of pravastatin, a well-known HMG-CoA reductase inhibitor used for cholesterol management. This compound exhibits enhanced pharmacological properties due to the additional hydroxyl group at the 3’’ position, which may improve solubility and metabolic stability. As a sodium salt, it offers favorable bioavailability and ease of formulation for research applications. Its stereospecific (R)-configuration ensures high selectivity for target enzymes, making it valuable for mechanistic studies in lipid metabolism. This derivative is particularly useful in preclinical investigations exploring structure-activity relationships or novel therapeutic approaches for dyslipidemia and cardiovascular diseases.
(R)-3’’-Hydroxy Pravastatin Sodium Salt structure
722504-46-3 structure
Product Name:(R)-3’’-Hydroxy Pravastatin Sodium Salt
CAS No:722504-46-3
MF:C23H35NaO8
MW:462.508979082108
CID:859581
Update Time:2025-06-11

(R)-3’’-Hydroxy Pravastatin Sodium Salt Chemical and Physical Properties

Names and Identifiers

    • (R)-3''-Hydroxy Pravastatin SodiuM Salt
    • (βR,δR,1S,2S,6S,8S,8aR)-1,2,6,7,8,8a-Hexahydro-β,δ,6-trihydroxy-8-[(2S,3R)-3-hydroxy-2-Methyl-1-oxobutoxy]-2-Methyl-1-naphthaleneheptanoic Acid SodiuM
    • (R)-3’’-Hydroxy Pravastatin Sodium Salt
    • (R)-3’’-HYDROXY PRAVASTATIN SODIUM SALT,WHITE SOLID
    • sodium,(3R,5R)-7-[(1S,2S,6S,8S,8aR)-6-hydroxy-8-[(2S,3R)-3-hydroxy-2-methylbutanoyl]oxy-2-methyl-1,2,6,7,8,8a-hexahydronaphthalen-1-yl]-3,5-dihydroxyheptanoate
    • Pravastatin impurity
    • Inchi: 1S/C23H36O8.Na/c1-12-4-5-15-8-17(26)10-20(31-23(30)13(2)14(3)24)22(15)19(12)7-6-16(25)9-18(27)11-21(28)29;/h4-5,8,12-14,16-20,22,24-27H,6-7,9-11H2,1-3H3,(H,28,29);/q;+1/p-1/t12-,13-,14+,16+,17+,18+,19-,20-,22-;/m0./s1
    • InChI Key: AIKHPBQZWYYTKO-OYKXKHFWSA-M
    • SMILES: [Na+].O(C([C@@H](C)[C@@H](C)O)=O)[C@H]1C[C@@H](C=C2C=C[C@H](C)[C@H](CC[C@H](C[C@H](CC(=O)[O-])O)O)[C@@H]12)O

Computed Properties

  • Exact Mass: 466.25400

Experimental Properties

  • Melting Point: 101-104°C
  • PSA: 147.35000
  • LogP: 0.38040

(R)-3’’-Hydroxy Pravastatin Sodium Salt Pricemore >>

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Additional information on (R)-3’’-Hydroxy Pravastatin Sodium Salt

Introduction to (R)-3’’-Hydroxy Pravastatin Sodium Salt (CAS No. 722504-46-3)

(R)-3’’-Hydroxy Pravastatin Sodium Salt (CAS No. 722504-46-3) is a derivative of pravastatin, a widely used statin medication for the management of hypercholesterolemia and other lipid disorders. This compound is of significant interest in the pharmaceutical and research communities due to its potential therapeutic applications and unique chemical properties.

The chemical structure of (R)-3’’-Hydroxy Pravastatin Sodium Salt is characterized by the presence of a hydroxyl group at the 3’’ position, which imparts distinct pharmacological properties compared to its parent compound, pravastatin. This modification can enhance the drug's solubility, stability, and bioavailability, making it a promising candidate for further clinical and preclinical studies.

Recent research has focused on the mechanisms by which (R)-3’’-Hydroxy Pravastatin Sodium Salt exerts its therapeutic effects. Studies have shown that this compound effectively inhibits HMG-CoA reductase, a key enzyme in the cholesterol biosynthesis pathway. By reducing cholesterol levels, it can help prevent cardiovascular diseases and improve overall lipid profiles in patients with hypercholesterolemia.

In addition to its primary role as a lipid-lowering agent, (R)-3’’-Hydroxy Pravastatin Sodium Salt has been investigated for its potential anti-inflammatory and anti-atherosclerotic properties. Preclinical studies have demonstrated that this compound can reduce the expression of inflammatory markers such as C-reactive protein (CRP) and interleukin-6 (IL-6), thereby mitigating the inflammatory response associated with atherosclerosis.

The safety profile of (R)-3’’-Hydroxy Pravastatin Sodium Salt has also been evaluated in various preclinical models. Results indicate that this compound exhibits a favorable safety margin, with minimal adverse effects observed at therapeutic doses. These findings support its potential for further development as a safe and effective treatment option for lipid disorders.

Clinical trials are currently underway to assess the efficacy and safety of (R)-3’’-Hydroxy Pravastatin Sodium Salt in human subjects. Preliminary data from phase I trials have shown promising results, with significant reductions in low-density lipoprotein (LDL) cholesterol levels and improvements in high-density lipoprotein (HDL) cholesterol levels. These outcomes suggest that this compound may offer a valuable addition to the current arsenal of lipid-lowering therapies.

Beyond its use as a standalone medication, (R)-3’’-Hydroxy Pravastatin Sodium Salt has also been explored for combination therapy with other drugs to enhance therapeutic outcomes. For instance, studies have investigated its synergistic effects when used in conjunction with other statins or non-statin lipid-lowering agents such as ezetimibe. These combination therapies have shown potential for achieving more robust lipid control and reducing the risk of cardiovascular events.

The manufacturing process for (R)-3’’-Hydroxy Pravastatin Sodium Salt involves several synthetic steps to introduce the hydroxyl group at the 3’’ position of pravastatin. Advanced synthetic methods and purification techniques are employed to ensure high purity and consistency in the final product. Quality control measures are rigorously implemented throughout the production process to meet regulatory standards and ensure patient safety.

In conclusion, (R)-3’’-Hydroxy Pravastatin Sodium Salt (CAS No. 722504-46-3) represents an important advancement in the field of lipid management and cardiovascular health. Its unique chemical structure and favorable pharmacological properties make it a promising candidate for further clinical development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and contribute to the advancement of patient care in this critical area of medicine.

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